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Compound of Interest

Compound Name: Ethyl undecanoate

Cat. No.: B1293801 Get Quote

For researchers, scientists, and professionals in drug development, securing high-purity

reagents is a critical first step in ensuring the validity and reproducibility of experimental results.

This technical guide provides an in-depth overview of sourcing high-purity Ethyl undecanoate
(CAS No. 627-90-7), a fatty acid ester with applications in biochemical research,

pharmaceutical development, and as a starting material for organic synthesis.

Ethyl undecanoate, also known as undecanoic acid ethyl ester, is a versatile compound

utilized in various research and industrial settings. Its applications range from flavor and

fragrance development to more specialized uses in the study of lipid metabolism and as a

component in the formulation of sustained-release drug delivery systems. For scientific

applications, particularly in pharmaceutical research, the purity of this compound is paramount.

Reputable Suppliers of High-Purity Ethyl
Undecanoate
A number of chemical suppliers offer Ethyl undecanoate at purities suitable for research

purposes. The following table summarizes key quantitative data from a selection of reputable

vendors to facilitate comparison. It is important to note that availability and pricing are subject

to change, and researchers should always request a certificate of analysis to verify the purity of

a specific lot.
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Supplier Purity Specification
Available
Quantities

Notes

Sigma-Aldrich ≥97% Varies

Also lists an

application for the

synthesis of the

corresponding

aldehyde.

MedChemExpress 99.68% 25 g

Marketed as a

biochemical assay

reagent.

Larodan >99% 100 mg, 1 g
Specializes in

research-grade lipids.

TCI America >98.0% 25 mL

Available through

distributors like Fisher

Scientific.

Chem-Impex ≥97% (GC) Varies

Notes potential in

pharmaceutical

development for

sustained-release

formulations.

Sapphire Bioscience >99% 100 mg, 1 g
States the product is

for research use only.

Carl Roth Not specified 50 g, 100 g, 250 g
Research chemical

supplier.

Santa Cruz

Biotechnology
≥96% Varies

Labeled as a

biochemical for

proteomics research.

Experimental Protocols: Synthesis of Undecanal
from Ethyl Undecanoate
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A documented application of high-purity Ethyl undecanoate is its use as a precursor in the

synthesis of undecanal (undecyl aldehyde), a valuable compound in the fragrance industry and

organic synthesis. A key method for this conversion is the partial reduction of the ester using a

specialized reducing agent.

One such efficient method involves the use of Lithium diisobutyl-t-butoxyaluminum hydride

(LDBBA). This reagent has been shown to readily react with aliphatic esters to yield the

corresponding aldehydes in high yields at 0°C.

Detailed Experimental Protocol for the Reduction of Ethyl Undecanoate to Undecanal:

This protocol is based on the general procedure described for the reduction of esters to

aldehydes using LDBBA.

Materials:

Ethyl undecanoate (high purity)

Lithium diisobutyl-t-butoxyaluminum hydride (LDBBA)

Anhydrous Tetrahydrofuran (THF)

Naphthalene (as an internal standard for GC analysis, optional)

1 N Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Septum

Syringes
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Ice bath

Standard glassware for extraction and workup

Procedure:

Preparation of the Reaction Vessel: An oven-dried, argon-flushed round-bottom flask

equipped with a magnetic stir bar is charged with a solution of high-purity Ethyl
undecanoate in anhydrous THF. If quantitative analysis by gas chromatography is desired, a

known amount of naphthalene can be added as an internal standard.

Cooling: The flask is cooled to 0°C in an ice bath.

Addition of the Reducing Agent: A solution of Lithium diisobutyl-t-butoxyaluminum hydride

(LDBBA) in THF-hexane is added dropwise to the stirred solution of Ethyl undecanoate at

0°C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or

gas chromatography (GC).

Quenching the Reaction: Upon completion, the reaction mixture is carefully hydrolyzed by

the slow addition of 1 N HCl at 0°C.

Extraction: The product is extracted from the aqueous layer with diethyl ether. The extraction

is typically repeated three times to ensure complete recovery of the product.

Washing and Drying: The combined organic layers are washed with brine, and then dried

over anhydrous magnesium sulfate.

Isolation and Purification: The drying agent is removed by filtration, and the solvent is

evaporated under reduced pressure to yield the crude undecanal. The product can be further

purified by column chromatography on silica gel if necessary.

Expected Outcome: This procedure is expected to yield undecanal in high purity. The yield for

similar aliphatic esters using this method has been reported to be in the range of 74-88%.

Visualizing Experimental and Logical Workflows
To further aid researchers, the following diagrams, created using the DOT language, illustrate

key processes and relationships relevant to the use of Ethyl undecanoate in a research
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setting.

To cite this document: BenchChem. [Sourcing High-Purity Ethyl Undecanoate for Scientific
Research: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293801#where-to-buy-high-purity-ethyl-
undecanoate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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